9-butyl-6,7-dimethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole

• Molecular Formula: C15H21N3
• Molecular Weight: 243.35 g/mol
• IUPAC Name: 4-butyl-6,7-dimethyl-1,2-dihydroimidazo[1,2-a]benzimidazole
• InChI: InChI=1S/C15H21N3/c1-4-5-7-17-13-9-11(2)12(3)10-14(13)18-8-6-16-15(17)18/h9-10H,4-8H2,1-3H3
• InChI Key: LZYKGTQGQNWPHK-UHFFFAOYSA-N
• SMILES: CCCCN1C2=C(C=C(C(=C2)C)C)N3C1=NCC3

Description

9-butyl-6,7-dimethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole, also known as BMDI, is a synthetic compound that belongs to the imidazobenzimidazole class of molecules. BMDI has been the subject of extensive scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

9-butyl-6,7-dimethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole exerts its effects through the inhibition of various enzymes, including topoisomerase II and protein kinase C. By inhibiting these enzymes, this compound disrupts the DNA replication and cell signaling pathways, leading to cell death and inhibition of tumor growth.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of gene expression. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-butyl-6,7-dimethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole is its high potency and selectivity for specific enzymes and pathways. This makes it a valuable tool for studying the mechanisms of various diseases and developing new treatments. However, the high potency of this compound also presents a challenge in terms of dosing and toxicity, and careful experimentation is required to ensure the safety and efficacy of the compound.

Future Directions

There are many potential future directions for research on 9-butyl-6,7-dimethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole. One area of interest is the development of new cancer treatments based on this compound and related compounds. Another area of interest is the study of this compound's effects on various signaling pathways and gene expression, which could lead to the development of new treatments for inflammatory diseases and other conditions. Additionally, the use of this compound in materials science and other fields is an area of ongoing research.

Synthesis Methods

9-butyl-6,7-dimethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole can be synthesized using a variety of methods, including the reaction of 2,3-diaminotoluene and 1-bromobutane in the presence of a base, or the reaction of 2,3-diaminotoluene and 1-bromobutane in the presence of a palladium catalyst. The latter method is preferred due to its higher yield and purity of the final product.

Scientific Research Applications

9-butyl-6,7-dimethyl-2,9-dihydro-3H-imidazo[1,2-a]benzimidazole has been extensively studied for its potential applications in medicine, particularly in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.